Cas no 59177-69-4 (octahydro-1H-2,5-methanoinden-4-amine hydrochloride (1:1))

octahydro-1H-2,5-methanoinden-4-amine hydrochloride (1:1) structure
59177-69-4 structure
Product Name:octahydro-1H-2,5-methanoinden-4-amine hydrochloride (1:1)
CAS No:59177-69-4
MF:C10H18ClN
MW:187.709621906281
CID:1612572
PubChem ID:64397
Update Time:2025-04-21

octahydro-1H-2,5-methanoinden-4-amine hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • octahydro-1H-2,5-methanoinden-4-amine hydrochloride (1:1)
    • Protoadamantane-4-amine hydrochloride
    • 59177-69-4
    • 2,5-Methanoindan-4-amine, hexahydro-, hydrochloride
    • DTXSID10974607
    • Octahydro-1H-2,5-methanoinden-4-amine--hydrogen chloride (1/1)
    • Inchi: 1S/C10H17N.ClH/c11-10-8-2-1-7-3-6(4-8)5-9(7)10;/h6-10H,1-5,11H2;1H
    • InChI Key: PHUXJWUYGCDJJQ-UHFFFAOYSA-N
    • SMILES: Cl.NC1C2CCC3CC(C2)CC31

Computed Properties

  • Exact Mass: 187.11294
  • Monoisotopic Mass: 187.1127773g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 178
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.02
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